Cas no 1489704-65-5 (5-Methyl-4,4-dipropylpyrrolidin-2-one)

• Product Name: 5-Methyl-4,4-dipropylpyrrolidin-2-one
• CAS No: 1489704-65-5
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5565472
• PubChem ID: 66108901
• Update Time: 2025-05-21

5-Methyl-4,4-dipropylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4,4-dipropylpyrrolidin-2-one
• EN300-1633490
• 1489704-65-5
• AKOS015451765
• 5-Methyl-4,4-dipropylpyrrolidin-2-one

• Inchi： 1S/C11H21NO/c1-4-6-11(7-5-2)8-10(13)12-9(11)3/h9H,4-8H2,1-3H3,(H,12,13)
• InChI Key： PSASSLLAZDVSDF-UHFFFAOYSA-N
• SMILES： O=C1CC(CCC)(CCC)C(C)N1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-Methyl-4,4-dipropylpyrrolidin-2-one

5-Methyl-4,4-Dipropylpyrrolidin-2-One: A Comprehensive Overview

The compound with CAS No. 1489704-65-5, commonly referred to as 5-Methyl-4,4-dipropylpyrrolidin-2-one, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrrolidinones, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 5-Methyl-4,4-dipropylpyrrolidin-2-one features a pyrrolidine ring with a ketone group at position 2 and substituents at positions 4 and 5. The presence of methyl and dipropyl groups introduces unique electronic and steric properties to the molecule, making it a versatile building block for further chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Methyl-4,4-dipropylpyrrolidin-2-one. Researchers have employed various strategies, including organocatalytic reactions and transition-metal-catalyzed processes, to construct this compound with high yields and excellent stereocontrol. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of a palladium-catalyzed coupling reaction to synthesize this compound from readily available starting materials. Such methods not only enhance the scalability of production but also pave the way for its application in large-scale industrial settings.

The structural uniqueness of 5-Methyl-4,4-dipropylpyrrolidin-2-one has led to its exploration in drug discovery programs. Pyrrolidinones are known for their ability to modulate various biological targets, including enzymes and receptors. A recent study highlighted the potential of this compound as a lead molecule in the development of kinase inhibitors. Experimental data showed that 5-Methyl-4,4-dipropylpyrrolidin-2-one exhibits moderate inhibitory activity against a panel of kinases, suggesting its utility in anticancer drug design.

In addition to its pharmacological applications, 5-Methyl-4,4-dipropylpyrrolidin-2-one has found relevance in materials science. Its ability to form stable amorphous solids has been exploited in the development of novel polymer matrices. A research article in *Macromolecules* reported that incorporating this compound into polymer blends significantly enhances their thermal stability and mechanical properties. This finding underscores its potential as a functional additive in advanced materials.

From an environmental perspective, understanding the degradation pathways of 5-Methyl-4,4-dipropylpyrrolidin-2-one is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions. Results indicated that the compound undergoes rapid mineralization under aerobic conditions due to its susceptibility to microbial attack. These findings are essential for ensuring sustainable practices in its production and disposal.

In conclusion, 5-Methyl-4,4-dipropylpyrrolidin-2-one (CAS No. 1489704-65-5) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and versatile reactivity continue to drive innovative research across diverse fields. As scientific advancements unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.